Cas no 856806-20-7 (dimethyl 4-methoxy-5-nitro-benzene-1,2-dicarboxylate)

• Product Name: dimethyl 4-methoxy-5-nitro-benzene-1,2-dicarboxylate
• CAS No: 856806-20-7
• MF: C₁₁H₁₁NO₇
• MW: 269.207543611526
• MDL: MFCD21099582
• CID: 1016173
• PubChem ID: 70700746
• Update Time: 2025-10-15

dimethyl 4-methoxy-5-nitro-benzene-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 4-methoxy-5-nitrophthalate
• dimethyl 4-methoxy-5-nitro-benzene-1,2-dicarboxylate
• CS-0456410
• AKOS016006759
• 856806-20-7
• dimethyl 4-methoxy-5-nitrobenzene-1,2-dicarboxylate
• AMY26503
• Dimethyl4-methoxy-5-nitrophthalate
• A850311
• AS-41294
• DTXSID60743542
• 1,2-DIMETHYL 4-METHOXY-5-NITROPHTHALATE
• DB-333989

• MDL： MFCD21099582
• Inchi： 1S/C11H11NO7/c1-17-9-5-7(11(14)19-3)6(10(13)18-2)4-8(9)12(15)16/h4-5H,1-3H3
• InChI Key： ZGASGVVPYSDBEA-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C(=O)OC)=C(C(=O)OC)C=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 269.05355169g/mol
• Monoisotopic Mass: 269.05355169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 108Ų

Additional information on dimethyl 4-methoxy-5-nitro-benzene-1,2-dicarboxylate

Dimethyl 4-Methoxy-5-Nitro-Benzene-1,2-Dicarboxylate (CAS No. 856806-20-7)

Dimethyl 4-methoxy-5-nitro-benzene-1,2-dicarboxylate, also known by its CAS number 856806-20-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with methoxy and nitro groups, as well as two ester groups at the 1 and 2 positions. The presence of these functional groups makes it a versatile molecule with potential applications in various industries.

The synthesis of dimethyl 4-methoxy-5-nitro-benzene-1,2-dicarboxylate involves a series of carefully controlled reactions. Recent studies have explored the use of advanced catalytic systems to optimize the yield and purity of this compound. For instance, researchers have employed transition metal catalysts to facilitate the coupling reactions that are critical in its formation. These advancements have not only improved the efficiency of the synthesis process but also opened up new possibilities for scaling up production.

In terms of physical properties, dimethyl 4-methoxy-5-nitro-benzene-1,2-dicarboxylate exhibits a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been thoroughly investigated, with recent findings indicating that it remains stable under mild thermal and oxidative conditions. However, exposure to strong acids or bases may lead to decomposition, highlighting the importance of proper handling during storage and use.

The applications of this compound are diverse and expanding rapidly. One notable area is its use as a precursor in the synthesis of advanced materials. For example, it has been employed in the preparation of high-performance polymers and coatings due to its ability to form cross-linked networks upon reaction with suitable agents. Additionally, its role as an intermediate in pharmaceutical synthesis has garnered significant attention, particularly in the development of novel drug delivery systems.

Recent research has also focused on the environmental impact of dimethyl 4-methoxy-5-nitro-benzene-1,2-dicarboxylate. Studies have shown that while it is not inherently hazardous under normal conditions, its improper disposal can lead to contamination of water bodies. To address this concern, researchers have developed eco-friendly degradation pathways that utilize microbial enzymes to break down the compound into harmless byproducts.

In conclusion, dimethyl 4-methoxy-5-nitro-benzene-1,2-dicarboxylate (CAS No. 856806-20-7) is a multifaceted compound with promising applications across various industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemistry and materials science.